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CAS No.: 318269-51-1
Cat. No.: B8767648
Get Quote
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Executive Summary

N-ethylazetidin-3-amine is a substituted azetidine, a class of four-membered nitrogen-
containing heterocycles that have garnered significant interest in medicinal chemistry. The
unique structural and physicochemical properties of the azetidine scaffold, such as its three-
dimensional character and ability to improve metabolic stability and solubility, make it a
valuable building block in the design of novel therapeutics.[1][2] This guide provides a
comprehensive overview of N-ethylazetidin-3-amine, including its chemical identity, proposed
synthesis, potential applications in drug discovery, and essential safety considerations.

Compound Identification and Physicochemical
Properties

N-ethylazetidin-3-amine is a secondary amine featuring an ethyl group attached to the
nitrogen atom of an azetidin-3-amine core. Its fundamental properties are summarized in the
table below.
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Property Value Source

CAS Number 318269-51-1 BLD Pharm][3]
Molecular Formula CsHi2N2 BLD Pharm|[3]
Molecular Weight 100.16 g/mol BLD Pharm|[3]
Canonical SMILES CCNCI1CNC1 BLD Pharm|[3]
Predicted XlogP -0.4 PubChemLite[4]

Not available; likely a liquid at ) )
Appearance General amine properties[5]
room temperature

Not available; expected to be
higher than ethylamine (16.6

Boiling Point °C) due to increased molecular  Chemistry LibreTexts[6]
weight and hydrogen bonding

capabilities.

Not available; likely miscible
Solubility with water and common General amine properties[5]

organic solvents.

Synthesis of N-Ethylazetidin-3-amine

While a specific, detailed experimental protocol for the synthesis of N-ethylazetidin-3-amine is
not readily available in the reviewed literature, a plausible and commonly employed synthetic
strategy is the reductive amination of a suitable azetidinone precursor with ethylamine. This
method is a cornerstone of amine synthesis in organic chemistry due to its high efficiency and
control over the degree of alkylation.[7]

An alternative approach involves the direct N-alkylation of azetidin-3-amine with an ethylating
agent, such as ethyl iodide or ethyl bromide. However, this method can be prone to over-
alkylation, leading to the formation of tertiary amines and quaternary ammonium salts.[8]

Proposed Synthetic Workflow: Reductive Amination
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The following diagram illustrates a conceptual workflow for the synthesis of N-ethylazetidin-3-
amine via reductive amination.
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Caption: Proposed synthetic workflow for N-ethylazetidin-3-amine.

Conceptual Experimental Protocol

It is imperative to note that the following protocol is a conceptual representation and has not
been experimentally validated. It is based on established principles of reductive amination and
should be optimized and validated in a laboratory setting.

Step 1: Imine Formation and Reduction
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o To a solution of N-Boc-azetidin-3-one (1.0 eq) in a suitable solvent (e.g., dichloromethane or
1,2-dichloroethane) is added ethylamine (1.2 eq).

e The reaction mixture is stirred at room temperature for 1-2 hours to facilitate the formation of
the corresponding imine.

o Sodium triacetoxyborohydride (NaBH(OACc)3) (1.5 eq) is added portion-wise to the reaction
mixture.

e The reaction is stirred at room temperature for 12-24 hours, or until the reaction is complete
as monitored by an appropriate technique (e.g., TLC or LC-MS).

e Upon completion, the reaction is quenched by the slow addition of a saturated aqueous
solution of sodium bicarbonate.

» The organic layer is separated, and the aqueous layer is extracted with the reaction solvent.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated under reduced pressure to yield crude N-Boc-N-ethylazetidin-3-
amine.

Step 2: Boc Deprotection

e The crude N-Boc-N-ethylazetidin-3-amine is dissolved in a suitable solvent (e.g.,
dichloromethane).

e An excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of hydrochloric
acid in an organic solvent, is added to the solution.

e The reaction mixture is stirred at room temperature for 1-4 hours, or until the deprotection is
complete.

e The solvent and excess acid are removed under reduced pressure.

o The resulting residue is basified with a suitable base (e.g., aqueous sodium hydroxide) and
extracted with an organic solvent to yield the free amine.

Step 3: Purification
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The crude N-ethylazetidin-3-amine can be purified by distillation under reduced pressure or
by column chromatography on silica gel.

Spectroscopic Characterization (Predicted)

While experimental spectra for N-ethylazetidin-3-amine are not available in the searched
literature, the expected spectroscopic features can be predicted based on its structure.

IH NMR:

o Ethyl group: A triplet corresponding to the methyl protons (CHs) and a quartet for the
methylene protons (CHz).

o Azetidine ring: Complex multiplets for the methylene (CHz) and methine (CH) protons of the
azetidine ring.

e Amine protons: A broad singlet for the N-H protons, which is exchangeable with D20.
13C NMR:

» Ethyl group: Two distinct signals in the aliphatic region for the methyl and methylene
carbons.

» Azetidine ring: Signals for the methylene and methine carbons of the azetidine ring. The
carbon attached to the nitrogen of the ethyl group will be shifted downfield compared to the
other ring carbons.

Infrared (IR) Spectroscopy:

e N-H stretch: A characteristic absorption band for the secondary amine N-H stretch is
expected in the region of 3350-3310 cm~1.[9][10]

e C-N stretch: C-N stretching vibrations for aliphatic amines are typically observed in the
1250-1020 cm~1 region.[9]

e N-H bend: A bending vibration for the N-H bond may also be present.

Mass Spectrometry (MS):
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e The electron impact (El) mass spectrum would be expected to show a molecular ion peak
corresponding to the molecular weight of the compound (100.16 g/mol ).

o Characteristic fragmentation patterns would likely involve the loss of an ethyl group or
cleavage of the azetidine ring.

Applications in Drug Discovery and Medicinal
Chemistry

The azetidine motif is increasingly recognized as a "privileged scaffold" in medicinal chemistry.
Its incorporation into drug candidates can confer several advantageous properties, including:

e Improved Metabolic Stability: The azetidine ring can block sites of metabolism, leading to a
longer half-life of the drug.[1][2]

o Enhanced Solubility: The nitrogen atom of the azetidine ring can act as a hydrogen bond
acceptor, improving the solubility of the molecule.[1][2]

o Three-Dimensionality: The non-planar, rigid structure of the azetidine ring provides a well-
defined three-dimensional orientation for substituents, which can lead to improved binding
affinity and selectivity for biological targets.[1][2]

While specific examples of N-ethylazetidin-3-amine in drug development are not prominent in
the literature, the 3-aminoazetidine core is a key intermediate in the synthesis of a variety of
biologically active compounds.[11] The N-ethyl substituent can modulate the basicity and
lipophilicity of the molecule, which are critical parameters in optimizing the pharmacokinetic and
pharmacodynamic properties of a drug candidate.

The following diagram illustrates the logical relationship between the properties of the azetidine
scaffold and its utility in drug discovery.
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Azetidine Scaffold Properties
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Caption: Key properties of the azetidine scaffold and their advantages in drug discovery.

Safety and Handling

A specific Safety Data Sheet (SDS) for N-ethylazetidin-3-amine is not publicly available.
However, based on the general hazards associated with small aliphatic amines, the following
precautions should be taken:

o Health Hazards: Amines are often corrosive and can cause severe skin burns and eye
damage. They can also be harmful if inhaled or swallowed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles with side shields, and a lab coat. Work in a well-ventilated area or
under a chemical fume hood.

o Fire Hazards: Lower molecular weight amines can be flammable. Keep away from open
flames and other sources of ignition.

e Incompatibilities: Amines are basic and can react vigorously with acids. They are also
incompatible with strong oxidizing agents.

Always consult a comprehensive and compound-specific SDS before handling any chemical.

Conclusion
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N-ethylazetidin-3-amine represents a valuable, yet underexplored, building block for medicinal
chemistry and drug discovery. Its structural features, derived from the versatile azetidine
scaffold, offer the potential to enhance the properties of bioactive molecules. While further
research is needed to fully characterize its properties and develop optimized synthetic routes,
the foundational information provided in this guide serves as a valuable resource for
researchers and scientists in the field of drug development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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